Cas no 2172249-34-0 (2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2172249-34-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6455710
• PubChem ID: 165581219
• Update Time: 2025-05-20

2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 2172249-34-0
• EN300-1533372
• 2-cyclobutyl-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid

• Inchi： 1S/C27H32N2O5/c30-25(29-16-23(26(31)32)18-8-7-9-18)14-5-6-15-28-27(33)34-17-24-21-12-3-1-10-19(21)20-11-2-4-13-22(20)24/h1-4,10-13,18,23-24H,5-9,14-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： POIVYEDQVSQGKC-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2172249-34-0)

2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, identified by its CAS number 2172249-34-0, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, combines a cyclobutyl group with a pentanamidopropanoic acid backbone, further functionalized by a methoxycarbonyl-amino group linked to a fluorenyl moiety, presents a unique profile that makes it of considerable interest for various applications.

The structural complexity of 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid suggests potential roles in drug development and biochemical research. The presence of the fluorenyl group, known for its fluorescence properties, opens doors for applications in imaging and diagnostic tools. Meanwhile, the methoxycarbonyl-amino segment could contribute to the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced pharmacological properties. The combination of structural elements such as the cyclobutyl ring and the fluorenyl moiety in 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid aligns with this trend. Studies have begun to explore its potential as an intermediate in the synthesis of more complex molecules or as a building block for new drug candidates.

The pharmaceutical industry is continually seeking innovative ways to address various therapeutic challenges. The unique structural features of 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid make it a promising candidate for further investigation. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and inflammation research. The ability to modulate biological pathways with such a structurally diverse molecule could lead to breakthroughs in treating conditions that are currently difficult to manage.

One of the most exciting aspects of this compound is its potential in the field of targeted therapy. The fluorenyl group can be exploited for fluorescent labeling, enabling researchers to track the compound's behavior within biological systems. This capability is invaluable for understanding drug delivery mechanisms and pharmacokinetics. Additionally, the methoxycarbonyl-amino segment may enhance binding affinity to target receptors, improving therapeutic efficacy.

The synthesis of 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a significant achievement in synthetic chemistry. The process involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework of this molecule. These techniques not only highlight the capabilities of modern chemical synthesis but also demonstrate the compound's feasibility for large-scale production.

In academic research, this compound has been utilized as a model system to study various biochemical processes. Its structural features provide insights into how different molecular components interact within biological environments. Such studies are crucial for developing rational drug design strategies and understanding drug resistance mechanisms.

The future prospects of 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid are vast and multifaceted. As research progresses, new applications and therapeutic uses are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking the full potential of this compound. The integration of computational modeling with experimental techniques will further accelerate the discovery process.

In conclusion, 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2172249-34-0) stands as a testament to the ingenuity and progress in chemical synthesis and pharmaceutical research. Its unique structure and versatile applications make it a valuable asset in the quest for novel therapeutics. As we continue to explore its potential, we can anticipate exciting developments that will shape the future of medicine and biotechnology.